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Compound of Interest

Compound Name: CS-003 Free base

Cat. No.: B12086429 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides procedural guidance for the proper disposal of CS-003 Free base, a

triple tachykinin receptor antagonist used in research. The information is intended for

researchers, scientists, and drug development professionals. Due to the absence of a publicly

available, specific Safety Data Sheet (SDS) for CS-003 Free base (CAS No. 191672-52-3), this

guide outlines general best practices for the disposal of research-grade chemical compounds

with potentially unknown hazards.

Crucially, users must obtain the vendor-specific Safety Data Sheet for CS-003 Free base and

consult with their institution's Environmental Health and Safety (EHS) department before

proceeding with any disposal activities.

Chemical and Physical Properties
A comprehensive understanding of a substance's properties is critical for safe handling and

disposal. The following table summarizes known information for CS-003 Free base and

indicates where data from a specific SDS is required.
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Property Data Source

Chemical Name CS-003 Free base -

CAS Number 191672-52-3 Immunomart

Molecular Formula C₃₄H₃₈Cl₂N₂O₆S -

Physical Description
Data not available in search

results. Consult vendor SDS.
-

Solubility
Data not available in search

results. Consult vendor SDS.
-

Hazard Statements
Data not available in search

results. Consult vendor SDS.
-

Precautionary Statements
Data not available in search

results. Consult vendor SDS.
-

Personal Protective Equipment

(PPE)

Data not available in search

results. Consult vendor SDS.
-

Standard Disposal Protocol for Research Chemicals
The following is a step-by-step guide for the disposal of a research chemical like CS-003 Free
base when specific institutional procedures are not yet established. This protocol is designed to

ensure safety and regulatory compliance.

Step 1: Hazard Assessment
Obtain and Review the SDS: The Safety Data Sheet provided by the manufacturer is the

primary source of information for safe handling and disposal. It will contain specific details on

physical and chemical properties, hazards, and required personal protective equipment.

Identify Hazards: Determine the specific hazards associated with CS-003 Free base (e.g.,

toxicity, reactivity, flammability, environmental hazards).

Consult EHS: Contact your institution's Environmental Health and Safety department to

review your disposal plan and ensure it complies with all local, state, and federal regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/product/b12086429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 2: Select Personal Protective Equipment (PPE)
Based on the hazard assessment, select appropriate PPE. As a minimum precaution for

handling a novel research compound, this should include:

Chemical-resistant gloves (nitrile or as specified in the SDS).

Safety glasses or goggles.

A lab coat.

If the compound is volatile or dusty, a chemical fume hood should be used.

Step 3: Waste Segregation and Collection
Do Not Mix Wastes: Never mix CS-003 Free base waste with other chemical waste streams

unless explicitly permitted by your EHS department.

Use Designated Waste Containers: Collect all CS-003 Free base waste (solid, liquid, and

contaminated consumables) in a dedicated, properly sealed, and clearly labeled hazardous

waste container.

Container Labeling: The waste container must be labeled with:

The words "Hazardous Waste."

The full chemical name: "CS-003 Free base."

The CAS Number: "191672-52-3."

The specific hazards (e.g., "Toxic," "Environmental Hazard"), as identified in the SDS.

The accumulation start date.

Step 4: Storage and Disposal
Temporary Storage: Store the sealed waste container in a designated satellite accumulation

area that is secure and away from incompatible materials.
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Arrange for Pickup: Contact your EHS department to schedule a pickup of the hazardous

waste. Do not attempt to dispose of the chemical waste down the drain or in regular trash.

Experimental Protocols
Detailed experimental protocols for the neutralization or deactivation of CS-003 Free base are

not publicly available. Any such procedures would need to be developed in a controlled

laboratory setting by qualified personnel, following a thorough review of the compound's

chemical reactivity as detailed in its specific SDS.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CS-003 Free
base.
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Start: Need to Dispose of CS-003 Free base

Obtain and Review Vendor-Specific SDS

Consult Institutional EHS Department

Perform Hazard Assessment

Select Appropriate PPE

Segregate and Collect Waste in Labeled Container

Store Waste in Designated Satellite Accumulation Area

Arrange for EHS Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for CS-003 Free base.
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To cite this document: BenchChem. [Proper Disposal Procedures for CS-003 Free Base].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12086429#cs-003-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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